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Compound of Interest

Compound Name: Ultramarine Blue

Cat. No.: B3339061 Get Quote

This guide provides a detailed comparison of the lightfastness of two historically significant blue

pigments: Ultramarine Blue (Pigment Blue 29, PB29) and Cobalt Blue (Pigment Blue 28,

PB28). This information is intended for researchers, scientists, and professionals in drug

development who may utilize these pigments in various applications where color stability upon

light exposure is crucial.

Both Ultramarine Blue and Cobalt Blue are highly regarded for their excellent lightfastness,

meaning they resist fading or changing color when exposed to light.[1] This quality has made

them staples on artists' palettes for centuries and valuable in other applications demanding

color stability.

Quantitative Lightfastness Data
Both pigments consistently receive the highest lightfastness rating according to the American

Society for Testing and Materials (ASTM) standards.[2][3][4][5] The primary rating system for

artists' pigments is the ASTM D4302 standard, which classifies pigments into Lightfastness

Categories I through V, with Category I being the highest level of lightfastness.
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Pigment
Colour Index
Name

ASTM
Lightfastness
Rating

Blue Wool
Scale Rating

Observations

Ultramarine Blue PB 29 I - Excellent 7-8

Generally

considered

extremely stable

with excellent

lightfastness.[1]

[2][5]

Cobalt Blue PB 28 I - Excellent 7-8

Also rated as

having excellent

lightfastness,

though some

studies have

noted a slight

tendency for

chalking or

whitening in

masstone under

specific

accelerated

testing

conditions, such

as xenon arc

exposure.[3][6]

Note: The Blue Wool Scale is another standard used to measure the permanence of colorants.

A rating of 7-8 is considered the highest level of lightfastness and is suitable for materials

requiring long-term durability.

Experimental Protocol for Lightfastness Testing
The lightfastness of pigments is typically determined using accelerated aging tests that

simulate the effects of long-term exposure to light in a condensed timeframe. A standard
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methodology is outlined in ASTM D4303, "Standard Test Methods for Lightfastness of

Colorants Used in Artists' Materials."

Objective: To determine the color stability of a pigment upon exposure to a controlled light

source that mimics natural sunlight.

Methodology:

Sample Preparation:

The pigment is dispersed in a specific vehicle (e.g., oil, acrylic, watercolor).

The paint is then applied to a standardized substrate, such as aluminum panels or

drawdown cards, at a uniform thickness.

A portion of each sample is masked with an opaque material to serve as an unexposed

control.

Exposure Conditions:

The prepared samples are placed in a lightfastness testing chamber.

A common apparatus is a xenon arc weather-ometer, which uses a xenon arc lamp to

produce a spectrum of light that closely simulates natural sunlight.

The exposure cycle, including irradiance levels (typically measured in W/m²), temperature,

and humidity, is precisely controlled according to the ASTM standard. For example, a

typical test might involve an irradiance of 0.35 W/m²/nm at 340 nm and a relative humidity

of 55 ± 5%.

Evaluation:

At predetermined intervals, the samples are removed from the chamber.

The color of the exposed portion is compared to the masked (unexposed) portion.

This comparison is quantified using a spectrophotometer to measure the color difference,

expressed as ΔE* (Delta E) in the CIELAB color space.
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The ASTM Lightfastness Category is assigned based on the magnitude of the color

change after a specific total radiant exposure. For a Lightfastness I rating, the pigment

must exhibit a ΔE* of 4 or less after the total radiant exposure.

Reference Standards:

Blue Wool standards, a series of eight blue-dyed wool samples with known, varying

degrees of lightfastness, are often exposed alongside the test samples as a visual

reference for the rate of fading.

Visualizing the Experimental Workflow
The following diagram illustrates the typical workflow for testing the lightfastness of pigments

according to ASTM standards.
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Pigment Lightfastness Testing Workflow

In summary, both ultramarine blue and cobalt blue exhibit excellent lightfastness, making

them suitable for applications where long-term color stability is paramount. While both are rated

ASTM Lightfastness Category I, it is worth noting that under specific, harsh laboratory

conditions, cobalt blue may show minor changes not typically observed with ultramarine blue.

For most practical purposes, the lightfastness of these two pigments can be considered

equivalent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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